Cas no 6448-48-2 (4-Chloro-5-fluoro-2-(methylsulfonyl)pyrimidine)

4-Chloro-5-fluoro-2-(methylsulfonyl)pyrimidine structure
6448-48-2 structure
Product Name:4-Chloro-5-fluoro-2-(methylsulfonyl)pyrimidine
CAS No:6448-48-2
MF:C5H4ClFN2O2S
MW:210.613862037659
MDL:MFCD29921477
CID:5088582
Update Time:2023-08-24

4-Chloro-5-fluoro-2-(methylsulfonyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-5-fluoro-2-(methylsulfonyl)pyrimidine
    • Pyrimidine, 4-chloro-5-fluoro-2-(methylsulfonyl)-
    • 4-Chloro-5-fluoro-2-methanesulfonyl-pyrimidine
    • MDL: MFCD29921477
    • Inchi: 1S/C5H4ClFN2O2S/c1-12(10,11)5-8-2-3(7)4(6)9-5/h2H,1H3
    • InChI Key: AARYHVRMNPGMOJ-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=NC(=N1)S(C)(=O)=O)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 253
  • XLogP3: 0.8
  • Topological Polar Surface Area: 68.3

Experimental Properties

  • Density: 1.573±0.06 g/cm3(Predicted)
  • Boiling Point: 377.4±45.0 °C(Predicted)
  • pka: -5.89±0.29(Predicted)

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